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Compound of Interest

Compound Name: JPS014

Cat. No.: B12400916 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent, novel compounds like JPS014 is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, offering

step-by-step guidance for the responsible handling of this research chemical.

Disclaimer: A specific Safety Data Sheet (SDS) for JPS014 is not publicly available. The

following recommendations are based on best practices for handling potent, biologically active

small molecules and similar PROTAC (Proteolysis-Targeting Chimera) compounds. A thorough

risk assessment should be conducted by the user in the context of their specific laboratory

procedures.
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Parameter Information Source

Chemical Name JPS014 MedChemExpress

Synonyms
Compound 7 (in some

publications)
[1]

Mechanism of Action

Benzamide-based Von Hippel-

Lindau (VHL) E3-ligase

proteolysis targeting chimera

(PROTAC) that degrades class

I histone deacetylase (HDAC),

particularly HDAC1 and

HDAC2.

MedChemExpress

Primary Research Area

Cancer research, targeted

protein degradation,

epigenetics.

MedChemExpress

Storage (as solid)
Store at -20°C for short-term

and -80°C for long-term.
MedChemExpress

Storage (in solution)

Store stock solutions at -80°C

for up to 6 months or -20°C for

up to 1 month. Protect from

light and store under nitrogen.

Avoid repeated freeze-thaw

cycles.

[2]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potent biological activity of JPS014, a comprehensive approach to safety is

essential, combining appropriate PPE with robust engineering controls.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified fume hood. -

Disposable, solid-front lab coat

with tight-fitting cuffs. - Double-

gloving (e.g., nitrile). - Safety

glasses or goggles.

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is crucial.

Solution Preparation

- Chemical fume hood. - Lab

coat. - Safety glasses with side

shields. - Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to powders, but

potential for splashes and

spills. Engineering controls are

the primary means of

protection.

Cell Culture/In Vitro

Experiments

- Biological safety cabinet

(BSC). - Lab coat. - Safety

glasses. - Appropriate gloves.

Focus on preventing skin

contact, eye exposure, and

contamination of the cell

culture.

Experimental Protocols: Step-by-Step Handling
Workflow
The following protocol provides a general workflow for preparing and using JPS014 in a typical

cell culture experiment, based on common laboratory practices for similar compounds.

Stock Solution Preparation:

Perform all initial handling of the solid compound within a certified chemical fume hood.

Equilibrate the vial of JPS014 to room temperature before opening.

Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the solid in a

suitable solvent, such as DMSO.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2]
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Store the aliquots at -80°C.[2]

Working Solution Preparation:

Thaw a single aliquot of the stock solution.

In a biological safety cabinet, dilute the stock solution to the desired final concentration in

the appropriate cell culture medium.

Cell Treatment:

Carefully add the diluted JPS014 solution to the cell culture plates or flasks.

Incubate the cells for the desired experimental duration.

Post-Treatment Handling and Decontamination:

All materials that have come into contact with JPS014, including pipette tips, tubes, and

cell culture plates, should be considered contaminated.

Decontaminate non-disposable equipment and work surfaces with a suitable solvent (e.g.,

70% ethanol) followed by a thorough cleaning.

Disposal Plan
Proper disposal of JPS014 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: Collect unused JPS014 powder and contaminated disposable materials (e.g.,

gloves, weighing paper, pipette tips) in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect unused stock solutions and contaminated cell culture media in a

sealed, leak-proof hazardous waste container. Do not mix with other chemical waste streams

unless compatibility is confirmed.

Final Disposal: All hazardous waste must be disposed of through the institution's

Environmental Health and Safety (EH&S) department. Follow all institutional, local, state,
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and federal regulations for the disposal of potent pharmaceutical compounds.

Mandatory Visualizations
Handling Workflow for JPS014
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Click to download full resolution via product page

Caption: Step-by-step experimental workflow for handling JPS014.

JPS014 Mechanism of Action
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Caption: Simplified signaling pathway of JPS014-mediated HDAC degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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